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Compound of Interest

Compound Name: 4-Chlorodiphenylmethane

Cat. No.: B042959

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chlorodiphenylmethane, a halogenated aromatic hydrocarbon, serves as a critical building
block in the synthesis of various pharmaceutical compounds.[1] Its structural motif, featuring
two phenyl rings linked by a methylene bridge with a chlorine substituent, is a key component
in several active pharmaceutical ingredients (APIs). This guide provides a comprehensive
overview of the synthesis, and physical and chemical properties of 4-Chlorodiphenylmethane,
offering valuable insights for professionals in drug discovery and development. While a
definitive crystal structure analysis of 4-Chlorodiphenylmethane is not publicly available at
this time, this document compiles the existing knowledge on its chemical characteristics and
synthesis protocols.

Chemical Identity
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Property Value

Chemical Name 4-Chlorodiphenylmethane

1-Benzyl-4-chlorobenzene, p-

Synonyms Chlorobenzylbenzene

CAS Number 831-81-2[2]

Molecular Formula Ci13H11CI[2]

Molecular Weight 202.68 g/mol [2]

InChl Key NPOGRKGIBGKRNI-UHFFFAOY SA-N[3]
SMILES C1=CC=C(C=C1)CC2=CC=C(C=C2)CI[2]

Synthesis of 4-Chlorodiphenylmethane

The primary industrial method for producing 4-Chlorodiphenylmethane is through a Friedel-
Crafts alkylation reaction.[4] This classic organic reaction involves the electrophilic aromatic
substitution of benzene with p-chlorobenzyl chloride, catalyzed by a Lewis acid such as zinc
chloride.[4]

Experimental Protocol: Friedel-Crafts Alkylation

This protocol outlines a general procedure for the synthesis of 4-Chlorodiphenylmethane.
Materials:

e p-Chlorobenzyl chloride

e Benzene (anhydrous)

e Zinc chloride (anhydrous)

e Hydrochloric acid (concentrated)

e Sodium bicarbonate solution (saturated)

e Brine (saturated sodium chloride solution)
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e Anhydrous sodium sulfate
e Dichloromethane (or other suitable organic solvent)
Procedure:

e Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a dropping
funnel, a condenser, and a magnetic stirrer. The apparatus should be dried to prevent
moisture from interfering with the Lewis acid catalyst.

o Catalyst Suspension: Add anhydrous zinc chloride to anhydrous benzene in the reaction
flask and cool the mixture to 0-5 °C using an ice bath.

» Addition of Alkylating Agent: Dissolve p-chlorobenzyl chloride in a minimal amount of
anhydrous benzene and add it to the dropping funnel. Add the p-chlorobenzyl chloride
solution dropwise to the stirred suspension of zinc chloride in benzene over a period of 30-60
minutes, maintaining the temperature between 0-5 °C.

e Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and then heat to reflux for 2-4 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, cool the flask in an ice bath. Carefully quench the
reaction by pouring the mixture over crushed ice containing concentrated hydrochloric acid.
This step should be performed with caution as it will generate HCI gas.

o Extraction and Purification: Separate the organic layer. Wash the organic layer sequentially
with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over
anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to
obtain the crude product. The crude 4-Chlorodiphenylmethane can be further purified by
vacuum distillation.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 4-
Chlorodiphenylmethane.
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Property Value Reference(s)
) Colorless to pale yellow
Physical Form o [2]
oil/liquid
Melting Point 7°C [2]

N ) 147-148 °C (at 8 mmHg) /
Boiling Point [2][5]
289.4 °C (at 760 mmHg)

Density 1.11-1.121 g/cm?3 [2][5]
Refractive Index 1.583 [5]
N Insoluble in water, soluble in
Solubility [6]
acetone
Flash Point 122 °C [5]
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 4-
Chlorodiphenylmethane via the Friedel-Crafts alkylation reaction.
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p-Chlorobenzyl Chloride + Benzene Zinc Chloride (Lewis Acid)

Reaction at 0-5°C then Reflux
Quenching with HCl/Ice
Extraction & Washing

Vacuum Distillation

4-Chlorodiphenylmethane

Click to download full resolution via product page

Synthesis of 4-Chlorodiphenylmethane

Conclusion and Future Outlook

4-Chlorodiphenylmethane remains a valuable intermediate in the pharmaceutical industry.
While this guide provides a detailed overview of its synthesis and known properties, the
absence of a published crystal structure highlights an area for further investigation. A definitive
crystal structure analysis would provide invaluable data on its solid-state conformation,
intermolecular interactions, and packing motifs. Such information could be instrumental for
researchers in understanding its physical properties more deeply and could potentially aid in
the design of new derivatives with tailored therapeutic profiles. Future work should focus on the
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single-crystal X-ray diffraction of 4-Chlorodiphenylmethane to elucidate its three-dimensional
structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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